Cas no 1492605-44-3 (Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-)

• Product Name: Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-
• CAS No: 1492605-44-3
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 5251470
• Update Time: 2025-07-02

Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-

• Inchi： 1S/C13H13NO5/c1-13(2)6-10(16)14(12(13)19)7-3-4-8(11(17)18)9(15)5-7/h3-5,15H,6H2,1-2H3,(H,17,18)
• InChI Key： ZFCVZSIDDXXOJU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C(=O)CC(C)(C)C2=O)C=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-

Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy- (CAS No. 1492605-44-3): A Comprehensive Overview

Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-, with the chemical identifier CAS No. 1492605-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural complexity of this molecule, featuring a benzoic acid core appended with a 3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl moiety and a hydroxyl group at the 2-position, contributes to its unique chemical and pharmacological properties.

The synthesis of Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-, involves intricate organic transformations that highlight the synthetic prowess required to construct such a complex structure. The presence of the 2,5-dioxo group in the pyrrolidinyl moiety suggests potential applications in the development of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. This compound’s structural features make it a promising candidate for further investigation into its pharmacological potential.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Benzoic acid derivatives have long been studied due to their versatility and the wide range of biological activities they can exhibit. The introduction of the 3,3-dimethyl group and the 2-hydroxy functionality enhances the molecular complexity and may contribute to improved binding affinity and selectivity in drug design. This compound’s unique structure positions it as a candidate for exploring new therapeutic pathways.

The pharmacological profile of Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-, is an area of active research. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which are crucial for developing treatments for chronic diseases such as arthritis and neurodegenerative disorders. The 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl) moiety is particularly noteworthy as it introduces a rigid heterocyclic framework that can interact with biological targets in unique ways. This structural feature could be exploited to design molecules with enhanced efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals, where similar scaffolds have been shown to exhibit interesting properties. For instance, the hydroxyl group at the 2-position could serve as a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications. This flexibility makes Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-, a versatile building block for synthetic chemistry.

In conclusion, Benzoic acid, 4-(3,3-dimethyl-2,5-dioxo-1-pyrrolidinyl)-2-hydroxy-, is a compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into its biological activities and synthetic applications. As research continues to uncover new therapeutic targets and materials with unique properties, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions.